(2-Chloro-5-methyl-phenyl)urea

• Molecular Formula: C8H9ClN2O
• Molecular Weight: 184.62 g/mol
• IUPAC Name: (2-chloro-5-methylphenyl)urea
• InChI: InChI=1S/C8H9ClN2O/c1-5-2-3-6(9)7(4-5)11-8(10)12/h2-4H,1H3,(H3,10,11,12)
• InChI Key: QQYGOQRWBZNNSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Cl)NC(=O)N

Description

(2-Chloro-5-methyl-phenyl)urea is a useful research compound. Its molecular formula is C8H9ClN2O and its molecular weight is 184.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-chloro-5-methylaniline (10 g, 70.6 mmol) and potassium cyanate (14.3 g, 176 mmol) in a mixture of acetic acid (340 mL) and water (34 mL) was stirred at room temperature during 4 hours. The solvent was evaporated and the residue taken into a mixture of CH2Cl2 and an aqueous saturated solution of NaHCO3. The precipitate was filtered, washed with dichloromethane and dried under vacuum to give 12.6 g (97%) of intermediate 7.